Cas no 267880-79-5 (3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile)
267880-79-5 structure
Product Name:3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile
CAS No:267880-79-5
MF:C9H5ClFNO
MW:197.593504667282
CID:892708
PubChem ID:40429531
Update Time:2026-04-29
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-CHLORO-4-FLUOROBENZOYLACETONITRILE
- 3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile
- PC9048
-
- Inchi： InChI=1S/C9H5ClFNO/c10-7-5-6(1-2-8(7)11)9(13)3-4-12/h1-2,5H,3H2
- InChI Key： FGUGPOXBIHLBOM-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C=C1C(=O)CC#N)Cl)F
Computed Properties
- Exact Mass: 197.00400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 40.86000
- LogP: 2.57548
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-124434-0.05g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 0.05g |
$101.0 | 2023-02-15 | |
| Enamine | EN300-124434-0.1g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 0.1g |
$152.0 | 2023-02-15 | |
| Enamine | EN300-124434-0.25g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 0.25g |
$216.0 | 2023-02-15 | |
| Enamine | EN300-124434-0.5g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 0.5g |
$407.0 | 2023-02-15 | |
| Enamine | EN300-124434-1.0g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-124434-2.5g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 2.5g |
$1034.0 | 2023-02-15 | |
| Enamine | EN300-124434-5.0g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 5.0g |
$1530.0 | 2023-02-15 | |
| Enamine | EN300-124434-10.0g |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95% | 10.0g |
$2269.0 | 2023-02-15 | |
| Enamine | EN300-124434-50mg |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95.0% | 50mg |
$101.0 | 2023-10-02 | |
| Enamine | EN300-124434-100mg |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile |
267880-79-5 | 95.0% | 100mg |
$152.0 | 2023-10-02 |
3-(3-chloro-4-fluorophenyl)-3-oxopropanenitrile Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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